Cas no 178631-03-3 (1H-Imidazolium, 1-methyl-3-octyl-)

1H-Imidazolium, 1-methyl-3-octyl- structure
178631-03-3 structure
Product Name:1H-Imidazolium, 1-methyl-3-octyl-
CAS No:178631-03-3
MF:C12H25N2
MW:197.340303182602
CID:1366441
PubChem ID:22301571
Update Time:2025-04-20

1H-Imidazolium, 1-methyl-3-octyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazolium, 1-methyl-3-octyl-
    • 1-methyl-3-octyl-1,2-dihydroimidazol-1-ium
    • 178631-03-3
    • 1-methyl-3-octyl-2,3-dihydro-1H-imidazol-1-ium
    • AKOS028109987
    • Inchi： 1S/C12H24N2/c1-3-4-5-6-7-8-9-14-11-10-13(2)12-14/h10-11H,3-9,12H2,1-2H3/p+1
    • InChI Key： KTUWFYALZIAAGE-UHFFFAOYSA-O
    • SMILES： N1(C=C[NH+](C)C1)CCCCCCCC

Computed Properties

  • Exact Mass: 197.20195
  • Monoisotopic Mass: 197.201773806g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 7.7Ų

Experimental Properties

  • PSA: 7.68

1H-Imidazolium, 1-methyl-3-octyl- Production Method

Production Method 1

1206669-49-9 1206669-49-9
178631-03-3 178631-03-3
14066-20-7 14066-20-7
Reaction Conditions
1.1 Reagents: Phosphoric acid Solvents: Water
Reference
Synthesis and characterization of physicochemical properties of hydrophilic imidazolium-based ionic liquids
Yousefi, Maryam; Abdouss, Majid; Miran Beigi, Ali Akbar; Naseri, Ali, Korean Journal of Chemical Engineering, 2017, 34(9), 2527-2535

Production Method 2

1934-75-4 1934-75-4
64697-40-1 64697-40-1
178631-03-3 178631-03-3
17997-40-9 17997-40-9
Reaction Conditions
1.1 24 h, 70 °C
Reference
A silver and water free metathesis reaction: a route to ionic liquids
Srour, Hassan; Rouault, Helene; Santini, Catherine C.; Chauvin, Yves, Green Chemistry, 2013, 15(5), 1341-1347

Production Method 3

61545-99-1 61545-99-1
1934-75-4 1934-75-4
178631-03-3 178631-03-3
17997-40-9 17997-40-9
Reaction Conditions
1.1 Solvents: Water
Reference
A kinetics study of copper-catalysed click reactions in ionic liquids
Sloboda, Diana; Weber, Cameron C.; Bakis, Eduards, Organic & Biomolecular Chemistry, 2023, 21(39), 7984-7993

Production Method 4

64697-40-1 64697-40-1
178631-03-3 178631-03-3
17997-40-9 17997-40-9
Reaction Conditions
Reference
The physical significance of the Kamlet-Taft π* parameter of ionic liquids
Weiss, Nadine; Schmidt, Caroline H.; Thielemann, Gabi; Heid, Esther; Schroeder, Christian; et al, Physical Chemistry Chemical Physics, 2021, 23(2), 1616-1626

Production Method 5

61545-99-1 61545-99-1
178631-03-3 178631-03-3
14066-20-7 14066-20-7
Reaction Conditions
1.1 Reagents: Phosphoric acid
Reference
Synthesis of ethyl acetate catalyzed by imidazolium ionic liquids
Tang, Xiao-li; Wang, Shao-jun; Wei, Li; Ma, Ying-chong; Guo, Yin, Dalian Qinggongye Xueyuan Xuebao, 2007, 26(2), 140-142

Production Method 6

1934-75-4 1934-75-4
64697-40-1 64697-40-1
178631-03-3 178631-03-3
17997-40-9 17997-40-9
Reaction Conditions
1.1 Solvents: Acetone ;  20 h, rt; 1 d, -20 °C
Reference
Improvement in the separation efficiency of transesterification reaction compounds by the use of supported ionic liquid membranes based on the dicyanamide anion
Hernandez-Fernandez, Francisco J.; de los Rios, Antonia P.; Tomas-Alonso, Francisca; Gomez, Demetrio; Villora, Gloria, Desalination, 2009, 244(1-3), 122-129

Production Method 7

1934-75-4 1934-75-4
64697-40-1 64697-40-1
178631-03-3 178631-03-3
17997-40-9 17997-40-9
Reaction Conditions
1.1 Solvents: Acetone ;  20 h, rt; 1 d, -20 °C
Reference
The effect of ionic liquid media on activity, selectivity and stability of Candida antarctica lipase B in transesterification reactions
De Los Rios, Antonia P.; Hernandez-Fernandez, Francisco J.; Martinez, Francisco A.; Rubio, Manuel; Villora, Gloria, Biocatalysis and Biotransformation, 2007, 25(2-4), 151-156

Production Method 8

1934-75-4 1934-75-4
64697-40-1 64697-40-1
178631-03-3 178631-03-3
17997-40-9 17997-40-9
Reaction Conditions
1.1 Solvents: Acetonitrile ;  4 h, rt
Reference
Synthesis and roperties of seven ionic liquids containing 1-methyl-3-octylimidazolium or 1-butyl-4-methylpyridinium cations
Papaiconomou, Nicolas; Yakelis, Neal; Salminen, Justin; Bergman, Robert; Prausnitz, John M., Journal of Chemical & Engineering Data, 2006, 51(4), 1389-1393

Production Method 9

64697-40-1 64697-40-1
178631-03-3 178631-03-3
302-04-5 302-04-5
Reaction Conditions
Reference
Reactivity of anionic nucleophiles in ionic liquids and molecular solvents
Betti, Cecilia; Landini, Dario; Maia, Angelamaria, Tetrahedron, 2008, 64(8), 1689-1695

1H-Imidazolium, 1-methyl-3-octyl- Raw materials

1H-Imidazolium, 1-methyl-3-octyl- Preparation Products

1H-Imidazolium, 1-methyl-3-octyl- Related Literature

178631-03-3 (1H-Imidazolium, 1-methyl-3-octyl-) Related Products

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